Cas no 872613-07-5 (N-(2H-1,3-benzodioxol-5-yl)-3-2-(thiophen-2-yl)acetamido-1-benzofuran-2-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-2-(thiophen-2-yl)acetamido-1-benzofuran-2-carboxamide
• CAS No: 872613-07-5
• MF: C₂₂H₁₆N₂O₅S
• MW: 420.437844276428
• CID: 6260012
• PubChem ID: 16818278
• Update Time: 2025-05-19

N-(2H-1,3-benzodioxol-5-yl)-3-2-(thiophen-2-yl)acetamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-3-2-(thiophen-2-yl)acetamido-1-benzofuran-2-carboxamide
• 872613-07-5
• N-(benzo[d][1,3]dioxol-5-yl)-3-(2-(thiophen-2-yl)acetamido)benzofuran-2-carboxamide
• N-(1,3-benzodioxol-5-yl)-3-[(2-thiophen-2-ylacetyl)amino]-1-benzofuran-2-carboxamide
• AKOS024617425
• SR-01000018591-1
• N-(2H-1,3-benzodioxol-5-yl)-3-[2-(thiophen-2-yl)acetamido]-1-benzofuran-2-carboxamide
• AB00677391-01
• F1883-1485
• SR-01000018591

• Inchi： 1S/C22H16N2O5S/c25-19(11-14-4-3-9-30-14)24-20-15-5-1-2-6-16(15)29-21(20)22(26)23-13-7-8-17-18(10-13)28-12-27-17/h1-10H,11-12H2,(H,23,26)(H,24,25)
• InChI Key： UXYNALHSJYZWTL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NC1=C(C(NC2C=CC3=C(C=2)OCO3)=O)OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 420.07799279g/mol
• Monoisotopic Mass: 420.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 118Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-2-(thiophen-2-yl)acetamido-1-benzofuran-2-carboxamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-3-2-(thiophen-2-yl)acetamido-1-benzofuran-2-carboxamide (CAS No. 872613-07-5)

N-(2H-1,3-benzodioxol-5-yl)-3-2-(thiophen-2-yl)acetamido-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 872613-07-5, represents a convergence of multiple structural motifs that are known for their potential biological activity. The presence of benzodioxole, benzofuran, and thiophene rings in its molecular framework suggests a rich chemical diversity that may contribute to its pharmacological properties.

The benzodioxole moiety, often referred to as an oxygenated dibenzo-p-dioxin structure, is a key pharmacophore in various bioactive molecules. It is well-documented for its role in modulating neurological and cardiovascular functions. In particular, derivatives of benzodioxole have been explored for their potential in treating conditions such as depression and anxiety due to their interaction with serotonin receptors. The specific substitution pattern in N-(2H-1,3-benzodioxol-5-yl)-3-2-(thiophen-2-yl)acetamido-1-benzofuran-2-carboxamide may enhance or alter these interactions, making it a promising candidate for further investigation.

The benzofuran component of the compound adds another layer of complexity and functionality. Benzofurans are known for their role in various biological pathways, including anti-inflammatory and anticancer activities. The fusion of a benzofuran ring with other heterocyclic systems often leads to enhanced binding affinity and selectivity towards biological targets. In this context, the combination with the thiophene ring in N-(2H-1,3-benzodioxol-5-yl)-3-2-(thiophen-2-y l)acetamido-1-benzofuran-2-carboxamide could lead to novel pharmacological effects that are not observed with individual moieties.

The amide functionality at the 3-position of the compound introduces a polar group that can influence solubility and interactions with biological targets. Amides are common pharmacophores in drug molecules due to their ability to form hydrogen bonds, which can enhance binding affinity. The specific arrangement of the amide group in relation to the other rings in N-(2H-1,3-benzodioxol -5 -yl)-3 - 2 -(thiophen - 2 - yl)acetamido-1-benzofuran- 2 - carboxamide may play a crucial role in determining its biological activity. Recent studies have shown that amide-linked heterocycles can exhibit potent activity against various diseases, including neurological disorders and infections.

In recent years, there has been a growing interest in the development of multitarget-directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. N-( 2 H - 1 , 3 - benzodioxol - 5 - yl b > ) - < b > 3 - 2 -( thiophen - 2 - yl ) acetamido b > - 1 - benzofuran - < b > 2 - carboxamide b > fits well within this paradigm due to its complex structural features. The combination of benzodioxole, benzofuran, and thiophene rings, along with the amide group, suggests that this compound may interact with multiple receptors or enzymes involved in disease pathways.

The potential applications of N-( 2 H - 1 , 3 - benzodioxol - 5 - yl b > ) - < b > 3 - 2 -( thiophen - 2 - yl ) acetamido b > - 1 - benzofuran - < b > 2 - carboxamide b > extend across various therapeutic areas. For instance, its structural features may make it effective against neurological disorders by modulating neurotransmitter systems. Additionally, the compound's ability to interact with multiple targets could make it useful in treating chronic inflammatory diseases or infections where multitarget engagement is beneficial.

The synthesis and characterization of N-( 2 H - 1 , 3 - benzodioxol b > ) - < b > 3 b > -( < b > thiophen b > ) < sub > 2 sub >< sup > yl sup > b > i > sub > i > sub > i > sub > i > sub > i > sub > i > sub > i >^{_>acetamido>)-1-benzofuran>carboxamide (CAS No.
>872613
>07
>5)> has been carefully designed to optimize its pharmacological profile. Advanced computational methods have been employed to predict potential binding interactions and optimize the molecular structure for improved efficacy and reduced side effects. These efforts align with current trends in drug discovery where computational chemistry plays a pivotal role in accelerating the development of novel therapeutics.}

Evaluation of N-(H-